2-({[(2,4-dichlorobenzyl)oxy]imino}methyl)-N-(3,4-dichlorophenyl)-3-(dimethylamino)acrylamide
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Description
2-({[(2,4-dichlorobenzyl)oxy]imino}methyl)-N-(3,4-dichlorophenyl)-3-(dimethylamino)acrylamide is a useful research compound. Its molecular formula is C19H17Cl4N3O2 and its molecular weight is 461.16. The purity is usually 95%.
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Scientific Research Applications
Recognition and Transfer of Hydrophilic Compounds
Research on self-assembled aggregates of fluoroalkylated end-capped acrylamide oligomers has demonstrated their ability to selectively recognize and transfer hydrophilic amino and N,N-dimethylamino compounds from aqueous solutions to organic media. This property could be leveraged in purification processes and the selective isolation of specific compounds (Sawada et al., 2000).
Photoswitchable Biocatalytic Activities
Acrylamide copolymers containing photoisomerizable components have been used to immobilize enzymes, resulting in assemblies that exhibit photoswitchable "on-off" biocatalytic activities. This application has implications for controlled enzymatic reactions and the development of smart materials for biotechnology (Willner et al., 1993).
Controlled Polymerization
The controlled polymerization of (meth)acrylamides has been achieved using atom transfer radical polymerization (ATRP), leading to polymers with precise molecular weights and low polydispersity. Such control over polymer synthesis is crucial for creating materials with specific properties for applications in drug delivery, coatings, and hydrogels (Teodorescu & Matyjaszewski, 2000).
Synthesis of Pyrimidine-4(3H)-ones
The synthesis of methyl 3-(dimethylamino) acrylates containing various groups and their utility in reactions with amidines to produce substituted pyrimidones demonstrates a methodology for creating novel compounds with potential pharmaceutical applications (Sokolenko et al., 2017).
Aqueous Dispersion Polymerization
The aqueous dispersion polymerization of acrylamide and its copolymerization with water-soluble monomers have been studied for their application in creating polymers with specific solution behaviors and properties. These polymers find applications in water treatment, as flocculants, and in the creation of superabsorbent materials (Bune et al., 1997).
properties
IUPAC Name |
(E)-N-(3,4-dichlorophenyl)-2-[(E)-(2,4-dichlorophenyl)methoxyiminomethyl]-3-(dimethylamino)prop-2-enamide |
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InChI |
InChI=1S/C19H17Cl4N3O2/c1-26(2)10-13(19(27)25-15-5-6-16(21)18(23)8-15)9-24-28-11-12-3-4-14(20)7-17(12)22/h3-10H,11H2,1-2H3,(H,25,27)/b13-10+,24-9+ |
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Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FXJMTWDBKRIUPT-KTNWWYKBSA-N |
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Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C=C(C=NOCC1=C(C=C(C=C1)Cl)Cl)C(=O)NC2=CC(=C(C=C2)Cl)Cl |
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Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN(C)/C=C(\C=N\OCC1=C(C=C(C=C1)Cl)Cl)/C(=O)NC2=CC(=C(C=C2)Cl)Cl |
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Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17Cl4N3O2 |
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Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
461.2 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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